2,3'-Bipyridine

Specification

• CAS No.: 581-50-0
• Molecular Formula: C10H8N2
• Molecular Weight: 156.18 g/mol
• IUPAC Name: 2-pyridin-3-ylpyridine
• Standard InChI: InChI=1S/C10H8N2/c1-2-7-12-10(5-1)9-4-3-6-11-8-9/h1-8H
• Standard InChI Key: VEKIYFGCEAJDDT-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)C2=CN=CC=C2
• Canonical SMILES: C1=CC=NC(=C1)C2=CN=CC=C2
• Boiling Point: 295.5 °C

Introduction

Synthesis of 2,3'-Bipyridine

Various methods have been developed for synthesizing 2,3'-Bipyridine:

• Cyclization Reaction: One common method involves the cyclization of 2-pyridylboronic acid with suitable electrophiles under palladium catalysis.

• Condensation Reactions: Another approach includes the condensation of pyridine derivatives under acidic conditions to yield bipyridine structures.

Table 1: Synthesis Methods

Method	Description
Cyclization Reaction	Involves cyclization of 2-pyridylboronic acid
Condensation Reaction	Condensation of pyridine derivatives under acid

3.1. Coordination Chemistry

2,3'-Bipyridine is widely used as a ligand in coordination chemistry. It forms chelate complexes with transition metals like ruthenium and platinum, which are utilized in various applications including catalysis and luminescent materials.

3.2. Biological Activity

Research has indicated potential biological activities associated with derivatives of 2,3'-Bipyridine:

• Antimicrobial Activity: Studies have shown that certain derivatives exhibit significant antimicrobial properties against a range of pathogens.

• Anti-inflammatory Properties: Some compounds derived from 2,3'-Bipyridine have demonstrated anti-inflammatory effects, making them candidates for drug development.

Table 2: Biological Activities of Derivatives

Compound Type	Activity Type
2,3'-Bipyridine Derivatives	Antimicrobial
	Anti-inflammatory

Research Findings

Recent studies have focused on expanding the understanding of 2,3'-Bipyridine's applications:

• A study explored new derivatives of 2,3'-bipyridine-5-carbonitriles that showed promising anti-inflammatory and antimicrobial activities.

• Another investigation highlighted the structural and electronic properties of metal complexes involving bipyridines, emphasizing their potential in photochemical applications.